3-benzyl-4-methyl-1,2,4-oxadiazol-5(4H)-one

• Molecular Formula: C10H10N2O2
• Molecular Weight: 190.20 g/mol
• IUPAC Name: 3-benzyl-4-methyl-1,2,4-oxadiazol-5-one
• InChI: InChI=1S/C10H10N2O2/c1-12-9(11-14-10(12)13)7-8-5-3-2-4-6-8/h2-6H,7H2,1H3
• InChI Key: PEADFXIZRFVTIP-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NOC1=O)CC2=CC=CC=C2

Description

3-benzyl-4-methyl-1,2,4-oxadiazol-5(4H)-one is a useful research compound. Its molecular formula is C10H10N2O2 and its molecular weight is 190.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

35.2 g. (0.2 moles) of 3-(phenylmethyl)-1,2,4-oxadiazol-5(4H)-one obtained in Example 1 (a) are dissolved in 100 ml of methanol and 110 ml. (0.22 moles) of 2N sodium methylate solution are added. The solution is evaporated to dryness and the residue is dissolved in 200 ml. of anhydrous dimethylformamide. 35.5 g. (0.25 moles) of methyl iodide are added dropwise while cooling with ice water and stirring. The reaction mixture warms slightly and is stirred overnight at room temperature. The reaction mixture is concentrated and the residue is treated with water and acidified with 2N hydrochloric acid. The crystals are filtered under suction, triturated with sodium bicarbonate solution while still moist, again filtered under suction, and washed with water. 33.6 g. of 4-methyl-3-(phenylmethyl)-1,2,4-oxadiazol-5(4H)-one are obtained, m.p. 105°-107°. After recrystallizing twice from isopropanol the m.p. is 110°-112°.